Cas no 1178833-55-0 (1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol)

• Product Name: 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol
• CAS No: 1178833-55-0
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5734692
• PubChem ID: 60901657
• Update Time: 2025-05-19

1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({[3-(dimethylamino)propyl]amino}methyl)cyclohexan-1-ol
• F6545-5261
• 1-[[3-(dimethylamino)propylamino]methyl]cyclohexan-1-ol
• 1178833-55-0
• AKOS010123804
• Cyclohexanol, 1-[[[3-(dimethylamino)propyl]amino]methyl]-
• 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol

• Inchi： 1S/C12H26N2O/c1-14(2)10-6-9-13-11-12(15)7-4-3-5-8-12/h13,15H,3-11H2,1-2H3
• InChI Key： ACSUPNGKXVCYTR-UHFFFAOYSA-N
• SMILES： OC1(CNCCCN(C)C)CCCCC1

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 313.9±17.0 °C(Predicted)
• pka: 14.93±0.20(Predicted)

Additional information on 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 1178833-55-0 and Product Name: 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol

The compound with the CAS number 1178833-55-0 and the product name 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a dimethylamino side chain and a cyclohexan-1-ol backbone, suggests a high degree of chemical versatility, making it a promising candidate for further exploration.

Recent research in the field of bioorganic chemistry has highlighted the importance of molecules with intricate structural motifs in the development of novel therapeutic agents. The 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol structure exhibits a unique combination of polar and nonpolar regions, which can be leveraged to enhance its binding affinity to biological targets. This characteristic is particularly relevant in the context of designing small-molecule inhibitors for various diseases.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of more complex pharmacophores. The dimethylamino group, known for its ability to enhance solubility and bioavailability, can be particularly useful in drug formulations designed for oral or parenteral administration. Additionally, the cyclohexan-1-ol moiety provides a stable scaffold that can be modified through various chemical reactions to introduce additional functional groups or to optimize pharmacokinetic properties.

In the realm of medicinal chemistry, the development of new molecular entities (NMEs) often involves extensive screening processes to identify compounds with desirable biological activity. The 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol has shown promise in preliminary assays as a potential lead compound for further optimization. Its ability to interact with biological targets at both the molecular and cellular levels makes it an attractive candidate for therapeutic intervention.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how the dimethylamino and cyclohexan-1-ol moieties contribute to the overall binding affinity and specificity of the molecule. These studies have provided valuable insights into how structural modifications can be made to improve efficacy while minimizing off-target effects.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. By employing efficient synthetic routes that minimize waste and reduce energy consumption, researchers can ensure that their work aligns with sustainable practices. The use of catalytic methods and solvent-free reactions has been explored as part of these efforts, further enhancing the environmental profile of this molecule.

Furthermore, the pharmacological properties of 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol have been investigated in vitro using various cell-based assays. These studies have revealed potential activity against multiple disease pathways, including inflammatory responses and enzymatic degradation processes. Such findings are crucial for guiding future research efforts aimed at developing novel therapeutics based on this scaffold.

The role of this compound in drug discovery is not limited to its direct therapeutic applications. It also serves as a valuable building block for more complex molecules, allowing chemists to explore new chemical spaces and develop innovative drug candidates. The ability to modify key functional groups while maintaining structural integrity makes it an indispensable tool in synthetic organic chemistry.

As our understanding of biological systems continues to evolve, so too does our approach to drug design. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has revolutionized how we identify and optimize lead compounds like 1-({[3-(Dimethylamino)propyl]amino}methyl)cyclohexan-1-ol. These tools enable researchers to analyze vast datasets rapidly, identifying patterns that might otherwise go unnoticed during traditional screening processes.

In conclusion, the compound with CAS number 1178833-55-0 represents a significant milestone in pharmaceutical chemistry. Its unique structural features and promising biological activity make it an exciting prospect for future drug development efforts. As research progresses, we can expect further insights into its potential applications across multiple therapeutic areas.